Cas no 2248346-98-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate
• CAS No: 2248346-98-5
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• CID: 6255815
• PubChem ID: 165723796
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248346-98-5
• EN300-6513530
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C13H8N2O5/c1-7-10(6-19-14-7)13(18)20-15-11(16)8-4-2-3-5-9(8)12(15)17/h2-6H,1H3
• InChI Key： XCOYCGFYNWTPGH-UHFFFAOYSA-N
• SMILES： O(C(C1=CON=C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 272.04332136g/mol
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate (CAS No: 2248346-98-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate, identified by its CAS number 2248346-98-5, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its structural framework combines elements from two distinct heterocyclic systems: the isoindole and the oxazole moieties. This unique combination has garnered significant interest in recent years due to its potential applications in medicinal chemistry and drug discovery.

From a structural perspective, the 1,3-dioxo group embedded within the dihydro-1H-isoindol core introduces a region of high electrophilicity, which can be exploited for further functionalization. The presence of the 3-methyl substituent on the 1,2-oxazole ring adds another layer of complexity, influencing both electronic and steric properties. Such structural features are often harnessed to modulate binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The oxazole scaffold, in particular, has been extensively studied for its role in various bioactive molecules. Its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions makes it a valuable component in drug design. The incorporation of an isoindole moiety further expands the structural diversity of this compound class.

The significance of this compound is underscored by its emerging applications in academic and industrial research. For instance, studies have explored its utility as a building block for more complex pharmacophores. The dioxo functionality serves as a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Such derivatives are being investigated for their potential in addressing various therapeutic challenges.

One particularly intriguing aspect of this molecule is its interaction with biological targets. Preliminary studies suggest that it may exhibit binding affinity toward certain enzymes and receptors relevant to human health. These interactions are thought to be mediated by the combined effects of the isoindole, oxazole, and dioxo groups, which collectively create a surface rich in potential binding sites. Further investigations are warranted to elucidate these interactions at a molecular level.

The synthesis of this compound has also been a subject of interest among synthetic chemists. The multi-step process involves careful manipulation of both heterocyclic systems to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to such complex molecules, making them more accessible for research purposes. This accessibility is crucial for accelerating drug discovery efforts.

From a broader perspective, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate contribute to the growing library of molecular entities being explored for therapeutic applications. Their unique structural features offer opportunities for innovation across multiple disciplines, including medicinal chemistry and chemical biology. As research continues to uncover new biological functions and mechanisms, compounds such as this one are likely to play an increasingly important role in addressing unmet medical needs.

The future directions for research on this compound are promising and multifaceted. One area of focus is the exploration of its pharmacological properties through structure-based drug design. By understanding how it interacts with biological targets at a molecular level, researchers can refine its structure to enhance potency and selectivity. Additionally, computational methods are being employed to predict potential biological activities based on its chemical structure.

Another avenue of investigation involves the development of novel synthetic strategies for this compound and its derivatives. The goal is to optimize synthetic routes for greater efficiency and sustainability while maintaining high chemical purity. Such advancements would facilitate larger-scale production and make these compounds more readily available for experimental use.

The impact of this research extends beyond academic curiosity; it holds potential implications for drug development pipelines worldwide. As pharmaceutical companies seek innovative molecules to address emerging health challenges, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1,2-oxazole-4-carboxylate offer valuable starting points for new therapeutic agents. Their unique structural features may inspire entirely new classes of drugs with improved efficacy and reduced side effects.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol -2 -yl 3-methyl -1 , 2 - oxazole -4 -carboxylate (CAS No: 2248346 -98 -5) stands as a testament to the ingenuity and perseverance of modern chemical research. Its structural complexity and potential biological relevance make it a compelling subject for further study. As our understanding of molecular interactions deepens，this compound，along with others like it，will continue to contribute significantly to advancements in medicine and chemistry.